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Compound of Interest

Compound Name: Linaprazan

Cat. No.: B1588467 Get Quote

AN-001: Linaprazan Stock Solution Protocol

Introduction

Linaprazan (also known as AZD-0865) is a potassium-competitive acid blocker (P-CAB) that

inhibits the gastric H+/K+-ATPase (proton pump).[1][2] As a small molecule inhibitor, its

accurate and consistent preparation in solution is fundamental for reliable and reproducible

results in in vitro studies, such as enzyme inhibition assays or cell-based functional assays.

This document provides a detailed protocol for the preparation, storage, and handling of

Linaprazan stock solutions to ensure their stability and efficacy for research applications.

Physicochemical Properties

Understanding the fundamental properties of Linaprazan is crucial for its proper handling.

Linaprazan is a lipophilic, weak base that is practically insoluble in aqueous solutions.[1][3]

Therefore, an appropriate organic solvent is required to create a concentrated primary stock

solution, which can then be diluted to working concentrations in aqueous assay buffers. The

most commonly used and recommended solvent for this purpose is dimethyl sulfoxide (DMSO).

[2]

Data Presentation: Linaprazan Properties
The following table summarizes the key quantitative data for Linaprazan.
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Property Value Reference(s)

Molecular Formula C₂₁H₂₆N₄O₂ [1][3]

Molar Mass 366.5 g/mol [1][3]

Solubility in DMSO ≥ 35 mg/mL (approx. 95.5 mM) [2]

Aqueous Solubility
~0.032 g/L (practically

insoluble)
[3]

Storage (Solid) -20°C for up to 3 years [4]

Storage (Stock in DMSO)
-20°C for up to 1 year; -80°C

for up to 2 years
[2]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps for preparing a 10 mM primary stock solution of Linaprazan in

DMSO.

Materials

Linaprazan powder (solid form)

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO), newly opened recommended[2]

Sterile microcentrifuge tubes or cryovials

Calibrated pipettes and sterile, low-retention pipette tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure

Part 1: Preparation of 10 mM Primary Stock Solution
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Pre-handling of Compound: Before opening the vial containing Linaprazan powder,

centrifuge it briefly (e.g., 1 minute at 1,000 x g) to ensure all the powder is collected at the

bottom of the vial.[4] This is especially critical for small quantities that may coat the walls or

cap during shipment.

Calculating Required Solvent Volume: To prepare a 10 mM stock solution, use the following

calculation:

Volume (L) = [Mass of Linaprazan (g)] / [Molar Mass ( g/mol )] / [Desired Concentration

(mol/L)]

Example for 1 mg of Linaprazan:

Volume (L) = (0.001 g) / (366.5 g/mol ) / (0.010 mol/L) = 0.0002728 L

Volume (µL) = 272.8 µL

Dissolution:

Carefully add the calculated volume of high-purity DMSO directly to the vial of Linaprazan
powder.[4]

Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure no solid particles remain. If precipitation is observed

or dissolution is slow, sonication for 5-10 minutes or gentle warming can be used to aid the

process.[2][5]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the

primary stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, tightly

sealed cryovials.[4][5]

Label each aliquot clearly with the compound name, concentration (10 mM), solvent

(DMSO), and preparation date.
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Store the aliquots at -20°C for short-to-medium term (up to 1 year) or at -80°C for long-

term storage (up to 2 years).[2]

Part 2: Preparation of Working Solutions

Thawing: When ready to use, remove a single aliquot of the 10 mM primary stock from the

freezer and allow it to thaw completely at room temperature.[6]

Dilution: Prepare intermediate and final working solutions by diluting the primary stock in the

appropriate aqueous assay buffer or cell culture medium.

Important: Perform serial dilutions to achieve the desired final concentration. Direct dilution

of a highly concentrated DMSO stock into an aqueous buffer can cause the compound to

precipitate.

The final concentration of DMSO in the in vitro assay should be kept to a minimum,

typically below 0.5%, as higher concentrations can be toxic to cells or interfere with

enzyme activity.[7][8] Always include a vehicle control (assay buffer/medium with the same

final concentration of DMSO) in your experiments.[5]

Sterilization (if required): For sterile applications like cell culture, the final working solution

(after dilution in medium) can be sterilized by passing it through a 0.2 µm syringe filter. Do

not autoclave solutions containing Linaprazan or DMSO.[4]

Safety Precautions

Always handle Linaprazan and DMSO in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including gloves, safety glasses, and a lab coat.

Consult the Safety Data Sheet (SDS) for Linaprazan and DMSO for complete safety and

handling information.

Visualizations
Diagram 1: Experimental Workflow
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Workflow for Linaprazan Stock Solution Preparation
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Caption: Workflow for preparing Linaprazan stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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